Cas no 106-26-3 (2,6-Octadienal,3,7-dimethyl-, (2Z)-)

• Product Name: 2,6-Octadienal,3,7-dimethyl-, (2Z)-
• CAS No: 106-26-3
• MF: C₁₀O
• MW: 136.106402397156
• CID: 179775
• Update Time: 2025-04-19

2,6-Octadienal,3,7-dimethyl-, (2Z)- Chemical and Physical Properties

Names and Identifiers

• 2,6-Octadienal,3,7-dimethyl-, (2Z)-
• (Z)-3,7-dimethylocta-2,6-dienal
• neral
• (2Z)-3,7-dimethylocta-2,6-dienal
• cis-Citral
• Citral b
• Neroli aldehyde
• cis-3,7-dimethyl-octa-2,6-dienal
• (Z)-Neral
• Ai3-28518
• BETA-CITRAL
• CITRALPQEXTRA
• (Z)-3,7-Dimethyl-2,6-octenal
• (Z)-3,7-Dimethyl-2,6-octadienal
• cis-3,7-Dimethyl-2,6-octadienal
• (2Z)-3,7-Dimethyl-2,6-octadienal
• 2,6-Octadienal, 3,7-dimethyl-, (Z)-
• NERAL, REFINED 60 - 63%

• Inchi： 1S/C10O/c1-9(2)5-4-6-10(3)7-8-11
• InChI Key： QSBUITPBFMWVKU-UHFFFAOYSA-N
• SMILES： [C]/C(=[C]/[C][C]/C(=[C]\[C]=O)/[C])/[C] |^1:0,2,6,7,9,10,^4:3,4|

Computed Properties

• Exact Mass: 152.12000
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3

Experimental Properties

• Color/Form: A yellowish oily liquid with a strong lemon odor
• Density: d420 0.8860
• Boiling Point: bp2.6 91-92°
• Refractive Index: nD20 1.4869
• PSA: 17.07000
• LogP: 2.87800
• FEMA: 2303

2,6-Octadienal,3,7-dimethyl-, (2Z)- Security Information

• Hazardous Material transportation number：1760
• HazardClass：8
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Acyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Acyclic monoterpenoids